Cas no 2097980-17-9 (methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate
• CAS No: 2097980-17-9
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5725299
• PubChem ID: 121213987
• Update Time: 2025-10-06

methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS026724465
• F2198-5792
• 2097980-17-9
• methyl 2-(4-thiophen-2-ylpyrazol-1-yl)propanoate
• methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate
• starbld0035494
• 1H-Pyrazole-1-acetic acid, α-methyl-4-(2-thienyl)-, methyl ester

• Inchi： 1S/C11H12N2O2S/c1-8(11(14)15-2)13-7-9(6-12-13)10-4-3-5-16-10/h3-8H,1-2H3
• InChI Key： SGOCPGAFIYVJGQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NN(C=1)C(C(=O)OC)C

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 363.3±32.0 °C(Predicted)
• pka: 1.08±0.10(Predicted)

Additional information on methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of Methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2097980-17-9)

The compound methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2097980-17-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a pyrazole moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate is its role in the development of small-molecule inhibitors. With the increasing focus on targeted therapies, compounds like this are being explored for their ability to modulate specific biological pathways. For instance, the thiophene and pyrazole groups are known to interact with various enzymes and receptors, making them valuable in designing anti-inflammatory and anticancer agents.

In addition to its pharmaceutical applications, CAS No. 2097980-17-9 is also being studied for its potential in agrochemical formulations. The thiophene ring, in particular, is a common feature in many pesticides and herbicides due to its stability and bioactivity. This has led to a surge in searches for "thiophene-based agrochemicals" and "pyrazole derivatives in crop protection," reflecting the industry's demand for innovative solutions.

The synthesis of methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate typically involves multi-step organic reactions, including cyclization and esterification processes. Researchers often optimize these methods to improve yield and purity, as highlighted in recent publications on "heterocyclic compound synthesis." The compound's ester group further enhances its utility, allowing for easy derivatization into other functionalized molecules.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Studies on "bioavailability enhancement" and "drug delivery systems" frequently cite the importance of such properties, making CAS No. 2097980-17-9 a relevant subject in these discussions.

From a commercial perspective, the demand for methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate is expected to rise, driven by its applications in high-value chemical intermediates. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the needs of research institutions and pharmaceutical companies. Keywords like "buy thiophene-pyrazole derivatives" and "custom synthesis of heterocycles" are becoming more prevalent in search queries.

In conclusion, methyl 2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)propanoate (CAS No. 2097980-17-9) represents a promising candidate in both pharmaceutical and agrochemical fields. Its structural features and functional groups align with current trends in precision medicine and sustainable agriculture, ensuring its continued relevance in scientific research. As the industry evolves, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.